5-methoxy-1-methyl-3-(prop-2-yn-1-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-methoxy-1-methyl-3-prop-2-ynylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C12H11N3O3/c1-4-7-15-11(16)9-8(18-3)5-6-13-10(9)14(2)12(15)17/h1,5-6H,7H2,2-3H3
• InChI Key: FFYXASZIKDXFJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC#C)OC
• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the methoxy, methyl, and prop-2-yn-1-yl groups would add complexity to the structure. The prop-2-yn-1-yl group contains a triple bond, which could potentially participate in reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The methoxy and methyl groups are generally considered to be electron-donating, which could influence the compound’s reactivity. The prop-2-yn-1-yl group contains a triple bond, which could potentially participate in reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of novel pyrimidine derivatives is an active area of research, due to their potential biological activity. Future research could involve studying the biological activity of this compound, as well as optimizing its synthesis.